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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

successfully setting up and conducting electroantennography (EAG) experiments for the study

of pheromones.

Troubleshooting Guides & FAQs
This section addresses common issues encountered during EAG experiments in a question-

and-answer format.

1. No Signal or Very Weak Signal

Question: I am not getting any signal, or the response to my pheromone stimulus is barely

visible. What should I do?

Answer: A lack of signal is a common issue with several potential causes. Follow this

checklist to diagnose the problem:

Electrode Connection: Ensure a good connection between the electrodes and the

antenna. The tips of the antenna should be properly inserted into the recording and

reference electrodes.[1][2] A good connection is essential for low noise and reliable

recordings.[1]
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Electrode Solution: Verify that your electrodes are filled with the correct saline solution

(e.g., 0.1 M KCl solution) and that there are no air bubbles trapped inside.[3] Air bubbles

can disrupt the electrical connection.

Antenna Viability: The antenna must be fresh and healthy. An old or damaged antenna will

not produce a reliable signal. It's recommended to use antennae from live insects.[3]

Grounding: Check that the setup is properly grounded. Improper grounding can lead to a

complete loss of signal or excessive noise.

Amplifier Settings: Confirm that the amplifier is turned on, and the gain and offset are set

appropriately. Most EAG amplifiers have a gain of 10-1000x.[4]

Pheromone Delivery: Ensure that the pheromone stimulus is actually reaching the

antenna. Check your stimulus delivery system for any blockages or leaks. A constant

humidified airflow should be directed over the antenna.[3]

2. High Noise Levels in the Baseline

Question: My baseline signal is very noisy, making it difficult to distinguish the EAG

response. How can I reduce the noise?

Answer: A high signal-to-noise ratio (SNR) is critical for accurate EAG measurements.[5][6]

Noise can originate from various sources.[4] Here are some steps to reduce noise:

Electrical Shielding: Use a Faraday cage to shield your setup from external

electromagnetic interference, such as that from power lines (50/60 Hz), computer

monitors, and other electronic equipment.[7]

Grounding: Ensure all components of your setup (Faraday cage, amplifier, manipulators)

are connected to a common ground.

Electrode Quality: Use high-quality electrodes. While silver/silver-chloride (Ag/AgCl)

electrodes are commonly used, tungsten wires can also be employed.[8][9] Avoid using

metal electrodes with standard saline solutions as this can introduce noise from

electrochemical potentials.[4]
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Antenna Preparation: A stable and healthy antenna preparation is crucial. Poor contact

between the antenna and the electrodes can be a significant source of noise.

Vibrations: Isolate your setup from vibrations by using an anti-vibration table. Mechanical

vibrations can translate into electrical noise.

Improve Signal-to-Noise Ratio: If noise persists, you can try using multiple antennae

connected in series to increase the signal amplitude relative to the noise level.[7][10]

3. Signal Drifting

Question: The baseline of my EAG recording is constantly drifting, making it difficult to

measure the response amplitude accurately. What causes this and how can I fix it?

Answer: Baseline drift is a common issue in EAG recordings, especially during long

experiments like GC-EAD.[4]

Antenna Desiccation: Ensure a constant flow of humidified air over the antenna to prevent

it from drying out. An antenna's sensitivity will decline as it desiccates.[4]

Electrode Polarization: Allow the electrodes to stabilize in the saline solution before

starting the recording.

Temperature Fluctuation: Maintain a stable room temperature, as temperature changes

can affect the antenna's physiology and the electronic components.

Electronic Filtering: Many modern EAG amplifiers and software have built-in features for

automatic baseline control or high-pass filtering to electronically cancel out slow drift.[4]

4. Inconsistent or Non-Repeatable Responses

Question: I am getting inconsistent responses to the same pheromone stimulus. What could

be the reason?

Answer: Repeatability is key to reliable EAG data. Inconsistent responses can be due to:

Antenna Fatigue: The antenna's responsiveness can decrease over time with repeated

stimulation.[4] To monitor this, a reference compound should be applied at regular
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intervals.[4]

Stimulus Delivery: Ensure that the volume and concentration of the pheromone delivered

are consistent for each puff. The duration of the stimulus puff should also be constant.[11]

Inter-stimulus Interval: Allow sufficient time between stimuli for the antenna to recover. A

common interval is one minute between puffs.[11]

Solvent Effects: The solvent used to dissolve the pheromone can sometimes elicit a

response. Always run a solvent control (a puff of air passed through a filter paper with only

the solvent) to check for this.[3]

Experimental Protocols
Protocol 1: Basic Electroantennography (EAG) Procedure

This protocol outlines the fundamental steps for obtaining EAG recordings in response to

pheromone stimuli.

Preparation of Electrodes and Saline Solution:

Prepare a saline solution appropriate for the insect species (e.g., 0.1 M KCl).

Pull glass capillaries to create micropipettes using a microelectrode puller.[4]

Fill the micropipettes with the saline solution, ensuring there are no air bubbles.

Insert chloridized silver wires into the glass electrodes.[8]

Antenna Preparation:

Carefully excise an antenna from a live insect at its base using fine scissors.[3][4]

Mount the excised antenna between the two glass capillary electrodes under a

microscope.[3] One electrode (the reference) is placed at the base of the antenna, and the

other (the recording electrode) is placed at the tip.

Stimulus Preparation:
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Dissolve the pheromone compound in a suitable solvent (e.g., hexane or isopropyl

alcohol) at the desired concentration.[3]

Apply a known volume (e.g., 10 µL) of the pheromone solution onto a small piece of filter

paper and insert it into a Pasteur pipette.[3]

Prepare a control pipette with only the solvent.

EAG Recording:

Direct a continuous, humidified airflow over the antenna.[3]

Connect the electrodes to a high-impedance DC amplifier.[3]

Record the baseline signal using data acquisition software.

Deliver a stimulus by puffing a controlled volume of air (e.g., 1 mL) through the Pasteur

pipette into the continuous airflow.[3]

Record the resulting depolarization of the antenna as a negative voltage deflection.

Allow the antenna to recover before delivering the next stimulus.

Present the solvent control and a reference compound at regular intervals.[4]

Data Presentation
Table 1: Troubleshooting Summary for Common EAG Issues

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://bio-protocol.org/exchange/minidetail?id=10994685&type=30
https://bio-protocol.org/exchange/minidetail?id=10994685&type=30
https://bio-protocol.org/exchange/minidetail?id=10994685&type=30
https://bio-protocol.org/exchange/minidetail?id=10994685&type=30
https://bio-protocol.org/exchange/minidetail?id=10994685&type=30
https://www.ockenfels-syntech.com/wp-content/uploads/EAGpract_man_fin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Causes Recommended Solutions

No/Weak Signal

Poor electrode contact, dead

antenna, incorrect amplifier

settings, blocked stimulus

delivery.

Re-position antenna, use a

fresh antenna, check amplifier

settings, inspect delivery tube.

High Noise

Electromagnetic interference,

poor grounding, unstable

antenna preparation,

vibrations.

Use Faraday cage, ensure

common ground, improve

antenna mounting, use anti-

vibration table.

Baseline Drift

Antenna desiccation, electrode

polarization, temperature

changes.

Humidify airflow, allow

electrodes to stabilize,

maintain constant room

temperature.

Inconsistent Responses

Antenna fatigue, inconsistent

stimulus delivery, insufficient

recovery time.

Use a reference compound,

ensure consistent puff

volume/duration, increase

inter-stimulus interval.
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Caption: A flowchart illustrating the key stages of an electroantennography experiment.
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Caption: A decision tree to guide troubleshooting of common EAG experimental problems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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